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Compound of Interest

Compound Name: SL 0101-1

Cat. No.: B7826142

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with SL 0101-1, a selective inhibitor of ribosomal S6
kinase (RSK). Adherence to these procedures is vital for ensuring personal safety and
maintaining experimental integrity.

Chemical and Physical Properties

SL 0101-1 is a crystalline solid with limited solubility in water, but it is soluble in DMSO and
ethanol. It is identified by CAS Number 77307-50-7.[1][2]

Property Value Source
Molecular Weight 516.46 g/mol [2][3]
Formula C25H24012 [2][3]
Purity >95% (HPLC) [3]
Storage Temperature -20°C [3114]
IC50 for RSK2 89 nM [31[4]

Personal Protective Equipment (PPE)

When handling SL 0101-1, it is imperative to use appropriate personal protective equipment to
minimize exposure and ensure safety. The following PPE is recommended:
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» Eye Protection: Wear chemical safety goggles or a face shield to protect against splashes.

e Hand Protection: Use chemically resistant gloves, such as nitrile or latex, and inspect them
for any tears or holes before use.

e Respiratory Protection: A NIOSH-approved respirator may be required, especially when
handling the powder form or in poorly ventilated areas. Consult the specific Safety Data
Sheet (SDS) for detailed respiratory protection requirements.

» Body Protection: A lab coat or other protective clothing should be worn to prevent skin
contact.

Handling and Storage
Proper handling and storage are critical to maintaining the stability of SL 0101-1 and ensuring a

safe laboratory environment.

e Receiving and Storage: Upon receipt, immediately transfer the compound to a freezer set at
-20°C for storage.[3][4]

e Handling: Avoid inhalation of dust and direct contact with skin and eyes. Handle the
compound in a well-ventilated area or under a chemical fume hood.

o Stock Solutions: Prepare stock solutions using DMSO or ethanol.[2] Due to limited long-term
stability in solution, it is recommended to use freshly prepared solutions.[5]

Disposal Plan

Dispose of SL 0101-1 and any contaminated materials in accordance with all applicable
federal, state, and local environmental regulations. Do not allow the chemical to enter drains or
waterways. Consult your institution's environmental health and safety (EHS) office for specific
disposal protocols.

Experimental Protocol: Preparation of a Stock
Solution

This protocol outlines the steps for preparing a 10 mM stock solution of SL 0101-1 in DMSO.
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e Acclimatization: Remove the vial of SL 0101-1 from the -20°C freezer and allow it to
equilibrate to room temperature before opening to prevent condensation.

e Weighing: In a chemical fume hood, carefully weigh the desired amount of SL 0101-1
powder using a calibrated analytical balance.

 Dissolving: Add the appropriate volume of sterile-filtered DMSO to the powder to achieve a
10 mM concentration. For example, to prepare 1 ml of a 10 mM stock solution, dissolve
0.516 mg of SL 0101-1 in 1 ml of DMSO.

» Vortexing: Gently vortex the solution until the compound is completely dissolved.

o Storage: Aliquot the stock solution into smaller, single-use volumes and store at -20°C. Avoid
repeated freeze-thaw cycles.

Safety Workflow for Handling Potent Compounds

The following diagram illustrates the general workflow for safely handling a potent chemical
compound like SL 0101-1 in a laboratory setting.
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Caption: General laboratory workflow for the safe handling of potent chemical compounds.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b7826142?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7826142?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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